Cas no 36700-48-8 ([10]Paradol)

[10]Paradol structure
[10]Paradol structure
Product name:[10]Paradol
CAS No:36700-48-8
MF:C21H34O3
MW:334.49286
CID:2028073
PubChem ID:51352076

[10]Paradol Chemical and Physical Properties

Names and Identifiers

    • [10]Paradol
    • [10]-Paradol
    • 36700-48-8
    • 3-Tetradecanone, 1-(4-hydroxy-3-methoxyphenyl)-
    • SCHEMBL4881362
    • 1-(4-Hydroxy-3-methoxyphenyl)-3-tetradecanone
    • 1-(4-hydroxy-3-methoxyphenyl)tetradecan-3-one
    • 4-Hydroxy-3-methoxyphenethyl undecyl ketone
    • XNBUKRQGYHYOOP-UHFFFAOYSA-N
    • CHEBI:191802
    • DTXSID801253410
    • Inchi: InChI=1S/C21H34O3/c1-3-4-5-6-7-8-9-10-11-12-19(22)15-13-18-14-16-20(23)21(17-18)24-2/h14,16-17,23H,3-13,15H2,1-2H3
    • InChI Key: XNBUKRQGYHYOOP-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCC(=O)CCc1ccc(O)c(OC)c1

Computed Properties

  • Exact Mass: 334.25079494g/mol
  • Monoisotopic Mass: 334.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 46.5Ų

[10]Paradol Related Literature

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